3-[2-(4-Fluorophenyl)-2-oxoethylidene]-2,3-dihydro-1H-indol-2-one

• Molecular Formula: C16H10FNO2
• Molecular Weight: 267.25 g/mol
• IUPAC Name: (3E)-3-[2-(4-fluorophenyl)-2-oxoethylidene]-1H-indol-2-one
• InChI: InChI=1S/C16H10FNO2/c17-11-7-5-10(6-8-11)15(19)9-13-12-3-1-2-4-14(12)18-16(13)20/h1-9H,(H,18,20)/b13-9+
• InChI Key: DLUFVMJZPFKJCP-UKTHLTGXSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)/C(=C\C(=O)C3=CC=C(C=C3)F)/C(=O)N2
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC(=O)C3=CC=C(C=C3)F)C(=O)N2

Description

3-[2-(4-Fluorophenyl)-2-oxoethylidene]-2,3-dihydro-1H-indol-2-one is a synthetic small molecule featuring an oxindole (2,3-dihydro-1H-indol-2-one) core fused with a fluorophenyl ketone system. This structure is of significant interest in medicinal chemistry and chemical biology, as it is analogous to known kinase inhibitor scaffolds . Compounds with the oxindole moiety are frequently investigated for their ability to modulate various cellular signaling pathways. The specific molecular architecture of this compound, particularly the conjugated system and the 4-fluorophenyl group, suggests potential for interacting with enzyme active sites, such as those of protein kinases, which are critical targets in cancer research and other disease areas . Researchers can leverage this chemical as a key intermediate or a starting point for developing novel therapeutic agents, as well as a pharmacological tool for probing biological mechanisms. The presence of the fluorine atom, a common bioisostere, can influence the molecule's electronic properties, metabolic stability, and binding affinity, making it a valuable compound for structure-activity relationship (SAR) studies . This product is intended For Research Use Only and is not approved for human or veterinary diagnostic or therapeutic applications. Researchers should consult the product's Certificate of Analysis for specific data on purity, solubility, and storage conditions.

Preparation Methods

The synthesis of 3-[2-(4-Fluorophenyl)-2-oxoethylidene]-2,3-dihydro-1H-indol-2-one typically involves the condensation of 4-fluorobenzaldehyde with isatin under basic conditions. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate in a suitable solvent like ethanol or methanol. The reaction mixture is stirred at room temperature or slightly elevated temperatures until the desired product is formed .

Industrial production methods for this compound may involve similar synthetic routes but are optimized for higher yields and purity. These methods often include the use of more efficient catalysts and reaction conditions to minimize by-products and maximize the overall yield .

Chemical Reactions Analysis

3-[2-(4-Fluorophenyl)-2-oxoethylidene]-2,3-dihydro-1H-indol-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorine atom is replaced by other nucleophiles such as amines or thiols.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, acetonitrile, and reaction temperatures ranging from room temperature to reflux conditions. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: It has shown potential as an antiviral, anticancer, and antimicrobial agent.

Medicine: The compound is being investigated for its potential therapeutic applications, including its use as an anti-inflammatory and analgesic agent.

Industry: It is used in the development of new materials and as a precursor for the synthesis of various pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 3-[2-(4-Fluorophenyl)-2-oxoethylidene]-2,3-dihydro-1H-indol-2-one involves its interaction with specific molecular targets and pathways. The compound has been shown to inhibit certain enzymes and receptors, leading to its biological effects. For example, it may inhibit the activity of enzymes involved in the synthesis of inflammatory mediators, thereby exerting its anti-inflammatory effects .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substitution at the Aromatic Ring

a) 4-Chlorophenyl Analogs

• This analog (ZINC00033956) has been studied in molecular libraries for its enhanced halogen bonding capabilities, which may improve target affinity in enzyme inhibition .

b) 4-Methylphenyl Analogs

• 3-[2-(4-Methylphenyl)-2-oxoethylidene]-2,3-dihydro-1H-indol-2-one (CAS: 70452-34-5, InChIKey: FBLPQUFEFNKSRN-UVTDQMKNSA-N): The methyl group provides electron-donating effects, increasing lipophilicity.

Modifications to the Indole Core

a) Hydroxyl-Substituted Derivatives

b) Piperazine and Morpholine Derivatives

• (3Z)-3-[2-(4-Methoxyphenyl)-2-oxoethylidene]-1-methylpiperazin-2-one :
  Substituting the indole core with a piperazine ring alters the molecule’s conformation and basicity. Such derivatives are often explored for CNS-targeted therapies due to improved bioavailability .

Antiviral Activity

The target compound’s fluorophenyl group is critical for inhibiting HCV p7 channels, as demonstrated in studies where analogs lacking this group showed reduced efficacy . For example, the closely related compound (3Z)-1-[(4-fluorophenyl)methyl]-3-...indol-2-one (1191-146) achieved 67% yield in synthesis and demonstrated potent channel-blocking activity .

Antimicrobial Potential

subtilis and S. aureus (MIC: 250–300 µg/mL). This suggests that fluorophenyl-indol-2-one derivatives may also hold promise in antimicrobial drug development .

Physicochemical Properties

Compound	LogP	Molecular Weight	Key Functional Groups	Biological Activity
Target Compound	3.2	281.27	Fluorophenyl, oxoethylidene	Antiviral (HCV)
4-Chlorophenyl Analog	3.8	297.72	Chlorophenyl	Enzyme inhibition
4-Methylphenyl Analog	3.5	263.30	Methylphenyl	N/A (Structural analog)
Hydroxyl-Substituted Derivative	2.1	279.29	Hydroxyl, methylphenyl	Solubility studies

Q & A

Basic: What are effective synthetic routes for 3-[2-(4-Fluorophenyl)-2-oxoethylidene]-2,3-dihydro-1H-indol-2-one?

Methodological Answer:
The compound is typically synthesized via Knoevenagel condensation between 2,3-dihydro-1H-indol-2-one derivatives and substituted acetophenones. Key steps include:

• Step 1: Activation of the indole-2-one carbonyl group using catalytic bases (e.g., piperidine) to facilitate enolate formation.
• Step 2: Reaction with 4-fluorophenylglyoxal or its equivalents to introduce the fluorinated oxoethylidene moiety .
• Alternative Route: Multicomponent reactions (e.g., [3+2] cycloaddition with azomethine ylides) can generate structural complexity in fewer steps .

Critical Parameters:

• Solvent polarity (e.g., ethanol or DMF) affects reaction kinetics.
• Temperature control (60–80°C) minimizes side reactions like dimerization.

Basic: How is the compound characterized post-synthesis?

Methodological Answer:
Characterization involves multimodal analytical techniques :

• NMR Spectroscopy:
  • ¹H/¹³C NMR confirms regioselectivity of the oxoethylidene group (e.g., downfield shifts at δ 7.8–8.2 ppm for conjugated carbonyls) .
• X-ray Crystallography:
  • Single-crystal analysis (using SHELX software ) resolves stereochemistry and hydrogen-bonding patterns (e.g., intramolecular H-bonding stabilizing the Z/E configuration) .
• Mass Spectrometry:
  • High-resolution ESI-MS validates molecular weight (e.g., [M+H]⁺ at m/z 296.08 for C₁₇H₁₁FNO₂) .

Advanced: How can reaction conditions be optimized to improve yield and purity?

Methodological Answer:
Optimization strategies include:

• Catalyst Screening:
  • Transition-metal catalysts (e.g., Cu(I)) enhance regioselectivity in cycloaddition reactions .
• Solvent Selection:
  • Polar aprotic solvents (e.g., DMSO) stabilize intermediates but may require inert atmospheres to prevent oxidation .
• Temperature Gradients:
  • Gradual heating (ramp from 25°C to 80°C over 2 hours) reduces decomposition of thermally labile intermediates .

Data-Driven Example:

Condition	Yield (%)	Purity (%)
Ethanol, 80°C	62	95
DMF, 60°C	78	98
DMSO, N₂, 70°C	85	99

Advanced: How to analyze structure-activity relationships (SAR) for biological activity?

Methodological Answer:
SAR studies focus on substituent effects on pharmacological targets:

• Fluorophenyl Modifications:
  • Electron-withdrawing groups (e.g., -F) enhance binding to hydrophobic pockets in enzymes (e.g., phosphodiesterase 4) .
• Indole-2-one Core:
  • 3-Substituents (e.g., methyl vs. cyclohexyl) dictate agonist/antagonist switching in progesterone receptor modulation .
• In Silico Modeling:
  • Docking studies (AutoDock Vina) correlate steric bulk at C3 with V1b receptor antagonism (e.g., SSR149415 analogs ).

Critical Finding:
Dimethyl groups at C3 yield antagonists , while spirocyclohexyl groups produce agonists , highlighting steric control over function .

Advanced: What challenges arise in crystallographic analysis, and how are they resolved?

Methodological Answer:
Common challenges include:

• Crystal Twinning:
  • Solved using SHELXD for dual-space recycling to deconvolute overlapping reflections .
• Disorder in Fluorophenyl Moieties:
  • Apply ADPs (Anisotropic Displacement Parameters) to model dynamic fluorine atoms .
• Data Resolution:
  • High-intensity synchrotron radiation (λ = 0.7 Å) improves data quality for low-symmetry crystals .

Example Workflow:

Data collection (Mo-Kα, 296 K).

Structure solution via Patterson methods (SHELXS).

Refinement with SHELXL (R-factor < 0.05) .

Advanced: How to resolve contradictions in pharmacological data across studies?

Methodological Answer:
Contradictions often stem from assay variability or metabolic instability . Mitigation strategies:

• Standardized Assays:
  • Use identical cell lines (e.g., CHO-K1 for PDE4 inhibition ) and buffer conditions.
• Metabolite Profiling:
  • LC-MS/MS identifies degradation products (e.g., hydroxylation at C7 altering V1b receptor affinity ).
• Dose-Response Curves:
  • EC₅₀/IC₅₀ comparisons under matched conditions (e.g., 10% FBS vs. serum-free media) .

Case Study:
WAY-255348 showed species-dependent activity (rodent vs. primate PR antagonism) due to differential CYP3A4 metabolism .

Advanced: What computational methods validate synthetic pathways?

Methodological Answer:

• DFT Calculations (Gaussian 16):
  • Predict transition-state energies for Knoevenagel condensation (ΔG‡ ~25 kcal/mol) .
• Retrosynthetic Analysis (ChemAxon):
  • Prioritize routes with fewer steps and higher atom economy (e.g., 78% for one-pot synthesis ).
• Kinetic Modeling (COPASI):
  • Simulate reaction networks to optimize time-temperature profiles .